Cas no 478258-77-4 (N-Benzyl-2-chloro-2,2-difluoroacetamide)

• Product Name: N-Benzyl-2-chloro-2,2-difluoroacetamide
• CAS No: 478258-77-4
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 5716583
• PubChem ID: 3493993
• Update Time: 2023-10-15

N-Benzyl-2-chloro-2,2-difluoroacetamide Chemical and Physical Properties

Names and Identifiers

• 478258-77-4
• N-benzyl-2-chloro-2,2-difluoroacetamide
• 2-Chloro-2,2-difluoro-N-(phenylmethyl)acetamide
• AKOS015993605
• MFCD02082430
• 8P-923
• Acetamide, 2-chloro-2,2-difluoro-N-(phenylmethyl)-
• N-Benzyl-2-chloro-2,2-difluoroacetamide

• Inchi： 1S/C9H8ClF2NO/c10-9(11,12)8(14)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
• InChI Key： MGSLNCQFARYTLC-UHFFFAOYSA-N
• SMILES： ClC(C(NCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 219.0262479g/mol
• Monoisotopic Mass: 219.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Melting Point: 65.9 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
• Boiling Point: 307.8±42.0 °C(Predicted)
• pka: 11.73±0.46(Predicted)